ethyl 4-{[(E)-(2-nitrophenyl)methylidene]amino}benzoate

• CAS No.: 57707-09-2
• Molecular Formula: C16H14N2O4
• Molecular Weight: 298.29 g/mol
• IUPAC Name: ethyl 4-[(2-nitrophenyl)methylideneamino]benzoate
• InChI: InChI=1S/C16H14N2O4/c1-2-22-16(19)12-7-9-14(10-8-12)17-11-13-5-3-4-6-15(13)18(20)21/h3-11H,2H2,1H3
• InChI Key: PVWSWSYITWEMTE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N=CC2=CC=CC=C2[N+](=O)[O-]

Description

Ethyl 4-{[(E)-(2-nitrophenyl)methylidene]amino}benzoate is a useful research compound. Its molecular formula is C16H14N2O4 and its molecular weight is 298.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl-4-aminobenzoate (5.0 g, 30.3 mmol) in ethanol was added 2-nitrobenzaldehyde (5.03, 33.3 mmol) at room temperature. The reaction mixture was stirred at reflux for 3 h LC-MS showed ester was consumed nearly. The reaction mixture was concentrated in vacuo. The residue was washed by diethyl ether to give ethyl 4-(2-nitrobenzylideneamino)benzoate as yellow solid (7.8 g, yield 86.4%). LC/MS m/e obsd. (ESI+) [(M+H)+] 299.2.